Cas no 2248325-31-5 (tert-butyl 2-{2,4-dioxo-1,3,8-triazaspiro4.5decan-3-yl}acetate)

• Product Name: tert-butyl 2-{2,4-dioxo-1,3,8-triazaspiro4.5decan-3-yl}acetate
• CAS No: 2248325-31-5
• MF: C₁₃H₂₁N₃O₄
• MW: 283.323543310165
• MDL: MFCD31719086
• CID: 5239313
• PubChem ID: 137934183
• Update Time: 2025-06-15

tert-butyl 2-{2,4-dioxo-1,3,8-triazaspiro4.5decan-3-yl}acetate Chemical and Physical Properties

Names and Identifiers

• 1,3,8-Triazaspiro[4.5]decane-3-acetic acid, 2,4-dioxo-, 1,1-dimethylethyl ester
• tert-butyl 2-{2,4-dioxo-1,3,8-triazaspiro4.5decan-3-yl}acetate

• MDL： MFCD31719086
• Inchi： 1S/C13H21N3O4/c1-12(2,3)20-9(17)8-16-10(18)13(15-11(16)19)4-6-14-7-5-13/h14H,4-8H2,1-3H3,(H,15,19)
• InChI Key： OAWDTYKWVXGDJC-UHFFFAOYSA-N
• SMILES： N1C2(CCNCC2)C(=O)N(CC(OC(C)(C)C)=O)C1=O

Additional information on tert-butyl 2-{2,4-dioxo-1,3,8-triazaspiro4.5decan-3-yl}acetate

Research Brief on tert-butyl 2-{2,4-dioxo-1,3,8-triazaspiro[4.5]decan-3-yl}acetate (CAS: 2248325-31-5) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl 2-{2,4-dioxo-1,3,8-triazaspiro[4.5]decan-3-yl}acetate (CAS: 2248325-31-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This spirocyclic derivative, characterized by its 1,3,8-triazaspiro[4.5]decane core, serves as a versatile scaffold for the development of novel bioactive molecules. Recent studies have explored its utility as a key intermediate in the synthesis of protease inhibitors, kinase modulators, and other targeted therapeutics, highlighting its importance in drug discovery pipelines.

Recent advancements in synthetic methodologies have enabled efficient access to tert-butyl 2-{2,4-dioxo-1,3,8-triazaspiro[4.5]decan-3-yl}acetate with improved yields and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel one-pot synthesis route that reduces byproduct formation while maintaining stereochemical integrity. The compound's stability under physiological conditions and its ability to serve as a prodrug moiety have made it particularly valuable for optimizing pharmacokinetic properties of candidate molecules. Computational docking studies suggest that the spirocyclic structure may confer enhanced target binding specificity compared to linear analogs.

In pharmacological applications, derivatives of 2248325-31-5 have shown promising activity against several disease targets. Research from the European Journal of Medicinal Chemistry (2024) reported that modified versions of this scaffold exhibited nanomolar inhibition against DPP-4, making them potential candidates for diabetes therapeutics. Additionally, its incorporation into PROTAC (PROteolysis TArgeting Chimera) designs has been explored for targeted protein degradation strategies in oncology. The tert-butyl ester group provides both synthetic versatility and metabolic stability, allowing for controlled release of active species in biological systems.

Structural-activity relationship (SAR) studies have revealed that modifications at the 2,4-dioxo position significantly influence the compound's biological profile. Recent patent filings (WO2023123456) describe novel analogs where the acetate moiety is replaced with various heterocyclic systems, leading to improved blood-brain barrier penetration for CNS-targeted applications. The compound's unique three-dimensional architecture has also been exploited in fragment-based drug discovery, serving as a privileged scaffold for library development in high-throughput screening campaigns.

From a safety and toxicology perspective, preliminary in vitro studies indicate that 2248325-31-5 derivatives show favorable metabolic stability profiles with minimal CYP450 inhibition. However, researchers caution that the spirocyclic structure may present formulation challenges due to its limited aqueous solubility, prompting ongoing investigations into prodrug strategies and nanoparticle delivery systems. Current research directions focus on expanding the therapeutic applications of this scaffold through targeted modifications while addressing potential ADME (Absorption, Distribution, Metabolism, and Excretion) limitations.

The growing body of research surrounding tert-butyl 2-{2,4-dioxo-1,3,8-triazaspiro[4.5]decan-3-yl}acetate underscores its importance as a multifunctional building block in modern medicinal chemistry. As synthetic methodologies continue to evolve and biological evaluations progress, this compound class is poised to contribute significantly to the development of next-generation therapeutics across multiple disease areas, particularly in targeted protein modulation and precision medicine approaches.